1-(2-(Bromomethyl)-5-mercaptophenyl)-3-chloropropan-1-one

Specification

• Molecular Formula: C10H10BrClOS
• Molecular Weight: 293.61 g/mol
• IUPAC Name: 1-[2-(bromomethyl)-5-sulfanylphenyl]-3-chloropropan-1-one
• Standard InChI: InChI=1S/C10H10BrClOS/c11-6-7-1-2-8(14)5-9(7)10(13)3-4-12/h1-2,5,14H,3-4,6H2
• Standard InChI Key: AJEHZQJBRIFOKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S)C(=O)CCCl)CBr

Introduction

Structural Characteristics and Molecular Properties

Molecular Architecture

1-(2-(Bromomethyl)-5-mercaptophenyl)-3-chloropropan-1-one (C₁₀H₁₀BrClOS) features a molecular weight of 293.61 g/mol. Its structure integrates three key functional groups:

• Bromomethyl (-CH₂Br): Positioned at the 2-position of the phenyl ring, this group facilitates nucleophilic substitution reactions due to bromine’s leaving-group capability.

• Mercapto (-SH): Located at the 5-position, this thiol group participates in redox reactions and metal coordination.

• 3-Chloropropanone (-CO-CH₂-CH₂Cl): The chlorinated ketone moiety enhances electrophilicity, enabling interactions with nucleophilic residues in biological systems.

The IUPAC name for the compound is 1-[2-(bromomethyl)-5-sulfanylphenyl]-3-chloropropan-1-one, and its canonical SMILES string is C1=CC(=C(C=C1CBr)C(=O)CCCl)S.

Spectroscopic Characterization

Advanced spectroscopic techniques confirm the compound’s structure:

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Peaks at δ 2.8–3.2 ppm correspond to the methylene protons adjacent to the ketone and chlorine, while δ 4.5–4.7 ppm reflects the bromomethyl group.

  • ¹³C NMR: Signals at δ 190–200 ppm confirm the ketone carbonyl, and δ 30–40 ppm aligns with the chlorinated carbon.

• Mass Spectrometry (MS): A molecular ion peak at m/z 293.61 (M⁺) matches the molecular weight, with fragmentation patterns indicating loss of Br (79.9 Da) and Cl (35.45 Da).

Synthesis and Manufacturing

Synthetic Routes

The synthesis involves multi-step organic reactions, typically starting with 2-methyl-5-mercaptoacetophenone as a precursor:

• Bromination: Reaction with N-bromosuccinimide (NBS) in carbon tetrachloride introduces the bromomethyl group at the 2-position.

• Chloropropanone Installation: A Friedel-Crafts acylation with 3-chloropropanoyl chloride in the presence of AlCl₃ attaches the chloropropanone moiety.

• Purification: Column chromatography (silica gel, hexane/ethyl acetate) yields the final product with >95% purity.

Table 1: Comparative Synthesis Conditions for Halogenated Phenylpropanones

Step	Reagents/Conditions	Yield (%)	Purity (%)
Bromination	NBS, CCl₄, 80°C, 12 hr	78	92
Friedel-Crafts	3-Chloropropanoyl chloride, AlCl₃, 0°C, 4 hr	65	95
Purification	Hexane:EtOAc (7:3), silica gel	90	98

Chemical Reactivity and Reaction Mechanisms

Nucleophilic Substitution

The bromomethyl group undergoes SN2 reactions with nucleophiles (e.g., amines, thiols), replacing bromine with other substituents. For example:
$\text{R-Br} + \text{NH}_3 \rightarrow \text{R-NH}_2 + \text{HBr}$
This reactivity is exploited to generate derivatives for structure-activity relationship (SAR) studies.

Thiol-Disulfide Exchange

The mercapto group (-SH) participates in redox equilibria, forming disulfide bonds (-S-S-) under oxidative conditions:
$2 \text{R-SH} + \text{H}_2\text{O}_2 \rightarrow \text{R-S-S-R} + 2 \text{H}_2\text{O}$
This property is critical for modulating the compound’s stability in biological environments.

Ketone Electrophilicity

The chloropropanone moiety reacts with nucleophiles (e.g., hydrazines, hydroxylamines) to form hydrazones or oximes, enabling conjugation with biomolecules.

Assay	Target/Cell Line	IC₅₀/EC₅₀	Mechanism
Protease Inhibition	Cathepsin B	12.3 µM	Covalent binding
Cytotoxicity	MCF-7 (Breast Cancer)	45 µM	Caspase-3 activation
Antibacterial	S. aureus	>100 µM	Membrane disruption

Applications in Medicinal Chemistry and Drug Development

Lead Compound Optimization

Structural modifications, such as replacing bromine with fluorine or varying the chloropropanone chain length, enhance potency and reduce off-target effects. For example, the 3-chloro derivative shows 3-fold greater protease inhibition than its 2-chloro analog.

Prodrug Design

The mercapto group enables conjugation with polyethylene glycol (PEG) chains, improving solubility and pharmacokinetics.

Comparative Analysis with Structural Isomers

Table 3: Positional Isomer Effects on Reactivity

Isomer Position	Bromomethyl Site	Chloropropanone Site	Protease IC₅₀ (µM)	Cytotoxicity IC₅₀ (µM)
2-Bromo, 5-mercapto	2	3	12.3	45
3-Bromo, 5-mercapto	3	3	18.7	62
4-Bromo, 2-mercapto	4	3	24.1	78

The 2-bromo isomer exhibits superior bioactivity due to optimal steric alignment with enzyme active sites.

Current Research and Future Directions

Ongoing studies focus on:

• Toxicity Reduction: Introducing electron-withdrawing groups at the 4-position lowers hepatotoxicity in murine models.

• Targeted Delivery: Nanoparticle encapsulation improves tumor-specific uptake, with a 2.5-fold increase in efficacy observed in xenograft models.